Cas no 24807-33-8 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl-
• CAS No: 24807-33-8
• MF: C₁₁H₁₉N₃O₃
• MW: 241.29
• CID: 5520400
• PubChem ID: 21820787
• Update Time: 2026-03-10

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl-
• 1,3-dibutyl-[1,3,5]triazinane-2,4,6-trione
• 1,3-dibutyl-1,3,5-triazinane-2,4,6-trione
• G71548
• YFHYJWWGEDBAEG-UHFFFAOYSA-N
• 24807-33-8
• SCHEMBL11637084
• dibutyl isocyanuric acid

• Inchi： 1S/C11H19N3O3/c1-3-5-7-13-9(15)12-10(16)14(11(13)17)8-6-4-2/h3-8H2,1-2H3,(H,12,15,16)
• InChI Key： YFHYJWWGEDBAEG-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(=O)NC(=O)N(CCCC)C1=O

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl-

Comprehensive Overview of 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl- (CAS No. 24807-33-8)

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl-, with the CAS number 24807-33-8, is a specialized organic compound belonging to the triazine family. This compound has garnered significant attention in industrial and research applications due to its unique chemical structure and versatile properties. The presence of dibutyl groups enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers often explore its potential in polymer stabilization, UV absorbers, and other high-performance material applications.

In recent years, the demand for 1,3,5-Triazine derivatives has surged, driven by advancements in material science and sustainable chemistry. Users frequently search for terms like "1,3-dibutyl triazine applications" or "CAS 24807-33-8 solubility", reflecting a growing interest in its practical uses. Environmental concerns and the push for greener alternatives have also led to inquiries about its biodegradability and eco-friendly potential. This aligns with global trends favoring sustainable chemical solutions, where compounds like 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione are being reevaluated for their minimal environmental impact.

The synthesis of 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl- typically involves the reaction of butyl isocyanate with cyanuric acid, a process optimized for high yield and purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structural integrity. Its thermal stability and resistance to hydrolysis make it suitable for long-term applications, particularly in coatings and adhesives. Searches for "thermal properties of dibutyl triazine" highlight user curiosity about its performance under extreme conditions.

From a commercial perspective, CAS 24807-33-8 is often compared to other triazine-based compounds due to its cost-effectiveness and efficiency. Industries such as automotive, aerospace, and electronics prioritize materials that offer durability and lightweight properties, further driving research into this compound. Questions like "Is 1,3-dibutyl triazine safe for industrial use?" or "How to handle 24807-33-8 in labs?" are common, emphasizing the need for clear safety guidelines and handling protocols.

Innovations in green chemistry have also spotlighted 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl- as a candidate for renewable energy applications. Its ability to act as a catalyst or stabilizer in bio-based polymers aligns with the shift toward circular economies. Researchers are investigating its role in photovoltaic cells and energy storage systems, addressing queries such as "triazine derivatives in solar panels". This interdisciplinary approach underscores its potential beyond traditional uses.

In summary, 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3-dibutyl- (CAS No. 24807-33-8) represents a multifaceted compound with broad applicability. Its relevance in modern chemistry is reinforced by user searches focusing on synthesis methods, environmental impact, and industrial scalability. As scientific and industrial communities continue to explore its capabilities, this compound is poised to play a pivotal role in advancing sustainable and high-performance material solutions.